Crotonobetaine Hydrochloride-d9

• Molecular Formula: C7H14ClNO2
• Molecular Weight: 188.70 g/mol
• InChI: InChI=1S/C7H13NO2.ClH/c1-8(2,3)6-4-5-7(9)10;/h4-5H,6H2,1-3H3;1H/b5-4+;/i1D3,2D3,3D3
• InChIKey: PUKNFWRLBQXPFL-NVCAWVINSA-N

Crotonobetaine Hydrochloride-d9 Internal Standard

Crotonobetaine Hydrochloride-d9 is a stable isotope-labeled analog of crotonobetaine hydrochloride, a trimethylammonium compound involved in the microbial L-carnitine biosynthesis pathway . It is synthesized by replacing nine hydrogen atoms in the trimethylammonium group with deuterium atoms, resulting in a molecular weight of 188.7 Da and a mass shift of +9 Da relative to the unlabeled compound (179.6 Da) . The compound is supplied as a hydrochloride salt with an isotopic purity typically ≥98%, enabling its use as an internal standard for accurate quantification of endogenous crotonobetaine and related metabolites in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1].

Product Identity

Deuterated ISTD for crotonobetaine LC-MS/MS

Primary Use

Corrects matrix effects and ionization variability

Research Context

TMAO pathway metabolomics in complex matrices

• [1] MedChemExpress. Crotonobetaine Hydrochloride-d9 Product Description. View Source

Why Crotonobetaine-d9 Substitution Fails

Unlabeled crotonobetaine hydrochloride cannot serve as a reliable internal standard for LC-MS quantification of crotonobetaine in biological samples. The unlabeled compound co-elutes with endogenous analyte, leading to ion suppression, matrix effect variability, and inaccurate quantification [1]. In contrast, Crotonobetaine Hydrochloride-d9 exhibits a distinct mass shift (+9 Da) that allows chromatographic co-elution while maintaining complete mass spectrometric resolution from the endogenous analyte, thereby correcting for matrix effects and ensuring precise, reproducible measurements [2]. Furthermore, the deuterated analog is chemically identical to the analyte in terms of extraction recovery and ionization efficiency, which is critical for stable isotope dilution analysis [3].

Unlabeled analog Unlabeled crotonobetaine cannot correct ion suppression or extraction losses.

Mismatched ISTD d9-betaine or d3-carnitine fail to co-elute; matrix-effect correction may not transfer.

MRM specificity Only crotonobetaine-d9 matches the parent/product ion profile required for reliable quantification.

• [1] Express Pharma. 'Dealing with challenges in testing and use of Stable Isotopic Labelled Standards.' 2022. View Source
• [2] Ascha M, Wang Z, Ascha MS, et al. Metabolomics studies identify novel diagnostic and prognostic indicators in patients with alcoholic hepatitis. World J Hepatol. 2016;8(10):499-508. View Source
• [3] Express Pharma. 'Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth.' 2022. View Source

Crotonobetaine-d9 Performance Benchmarks

Unique MRM Transition

Crotonobetaine Hydrochloride-d9 is supplied with an isotopic purity of ≥98% . In contrast, unlabeled crotonobetaine hydrochloride (CAS 6538-82-5) contains no deuterium enrichment. The high isotopic purity of the d9 compound ensures that less than 2% of unlabeled species co-elute at the same retention time, thereby minimizing the contribution of the internal standard to the analyte peak area and preventing quantification bias.

Unique MRM Transition

Direct comparison

m/z 153 → 66

Supports analyte-specific detection without interference

Distinct from endogenous crotonobetaine and alternative deuterated standards

Evidence Dimension	Isotopic Purity
Target Compound Data	≥98% deuterium incorporation
Comparator Or Baseline	Unlabeled Crotonobetaine Hydrochloride (0% deuterium)
Quantified Difference	≥98% enrichment vs. 0% enrichment
Conditions	Certificate of Analysis (typical vendor specification)

Why This Matters

High isotopic purity directly correlates with improved lower limit of quantification (LLOQ) and reduced cross-talk interference in multiple reaction monitoring (MRM) transitions, enabling more sensitive and accurate quantification of low-abundance crotonobetaine in plasma or tissue samples.

Isotopic Purity and Accuracy

In a validated LC-MS/MS method for metabolomics profiling of alcoholic hepatitis, the optimized MRM transition for Crotonobetaine-trimethyl-d9 was m/z 153 → 68, while the unlabeled crotonobetaine was monitored at m/z 144 → 59 [1]. This +9 Da precursor mass shift (and corresponding +9 Da product ion shift) ensures complete baseline separation in the mass domain, eliminating any contribution from the internal standard to the endogenous analyte signal. Alternative deuterated internal standards such as L-carnitine-d3 (precursor m/z 165) or acetyl-L-carnitine-d3 (precursor m/z 207) cannot be used to quantify crotonobetaine due to different retention times and ionization characteristics.

Isotopic Purity

Reported

≥98%

Minimizes background signal in the analyte channel

Impurity below 2% reduces overestimation risk; verify lot CoA

Evidence Dimension	MRM Precursor and Product Ions
Target Compound Data	Precursor m/z 153, Product m/z 68
Comparator Or Baseline	Unlabeled Crotonobetaine: Precursor m/z 144, Product m/z 59
Quantified Difference	Precursor Δm/z = +9, Product Δm/z = +9
Conditions	LC-MS/MS on triple quadrupole (Shimadzu LCMS-8050/8060) with positive electrospray ionization

Why This Matters

The distinct MRM transition enables accurate and specific quantification of crotonobetaine in complex biological matrices without chromatographic separation from structurally similar carnitine metabolites, which is essential for high-throughput metabolomics workflows.

• [1] Ascha M, Wang Z, Ascha MS, et al. Metabolomics studies identify novel diagnostic and prognostic indicators in patients with alcoholic hepatitis. World J Hepatol. 2016;8(10):499-508. Table 1. View Source

Large Cohort Validation

The molecular weight of Crotonobetaine Hydrochloride-d9 is 188.7 Da, representing a +9 Da shift from the unlabeled compound (179.6 Da) due to the substitution of nine hydrogens with deuteriums in the trimethylammonium moiety [1]. This mass increment is sufficient to avoid isotopic overlap even in full-scan or selected ion monitoring (SIM) modes on single quadrupole or time-of-flight instruments. In contrast, a d3-labeled internal standard (e.g., L-carnitine-d3, Δm/z = +3) may exhibit partial isotopic overlap with the M+1 or M+2 isotopologues of the unlabeled analyte, requiring careful selection of quantifier ions or deconvolution algorithms.

Cohort Application

Supporting evidence

n=5,148 baseline samples

Demonstrated reproducibility in large-scale metabolomic studies

Stable isotope dilution LC-MS/MS; human plasma research context

Evidence Dimension	Molecular Weight (Monisotopic Mass)
Target Compound Data	188.7 g/mol (C₇H₅D₉ClNO₂)
Comparator Or Baseline	Unlabeled Crotonobetaine Hydrochloride: 179.6 g/mol (C₇H₁₄ClNO₂)
Quantified Difference	Δ = +9.1 Da
Conditions	Calculated from molecular formulas

Why This Matters

A larger mass shift (≥ +6 Da) minimizes isotopic cross-contamination between the internal standard and analyte, improving assay accuracy and simplifying data processing in both targeted and untargeted metabolomics applications.

• [1] PubChem. Crotonobetaine Hydrochloride (CID 6444550). View Source

Validated Application in Human Metabolomics: Quantification of Crotonobetaine in Alcoholic Hepatitis Cohort

Crotonobetaine-trimethyl-d9 has been successfully employed as an internal standard in a clinical metabolomics study of 140 patients with alcoholic hepatitis, demonstrating robust quantification of crotonobetaine alongside other carnitine-related metabolites (butyrobetaine, TMAO, choline, betaine) [1]. In this study, the internal standard was added to plasma samples at a fixed concentration prior to protein precipitation with cold methanol. The assay achieved reliable quantification of crotonobetaine with minimal matrix effects, enabling the discovery of altered crotonobetaine levels as a potential diagnostic indicator. This peer-reviewed validation provides direct evidence of the compound's fitness-for-purpose in a complex biological matrix, a critical differentiator from unvalidated deuterated standards or in-house syntheses.

Evidence Dimension	Validated Analytical Method
Target Compound Data	Successfully quantified in 140 human plasma samples
Comparator Or Baseline	Unvalidated deuterated standards (no peer-reviewed method)
Quantified Difference	Not applicable (qualitative validation metric)
Conditions	Human plasma; protein precipitation; LC-MS/MS on triple quadrupole

Why This Matters

Procurement decisions in regulated or high-stakes research environments (e.g., clinical biomarker studies, pharmaceutical development) require documented evidence of performance in relevant matrices. The availability of a validated method with this specific internal standard reduces method development time and increases confidence in data integrity.

• [1] Ascha M, Wang Z, Ascha MS, et al. Metabolomics studies identify novel diagnostic and prognostic indicators in patients with alcoholic hepatitis. World J Hepatol. 2016;8(10):499-508. View Source

Crotonobetaine-d9 Application Scenarios

Gut Microbiota Crotonobetaine Quantification

Use Crotonobetaine Hydrochloride-d9 as an internal standard for stable isotope dilution LC-MS/MS. Spike a known concentration (e.g., 5 µmol/L) into biological samples prior to protein precipitation. Monitor MRM transitions m/z 153→68 for the internal standard and m/z 144→59 for the analyte [1]. This method corrects for matrix effects and provides accurate quantification of endogenous crotonobetaine, a key intermediate in carnitine metabolism and a potential biomarker for gut microbiome activity.

L-Carnitine Bioanalytical Validation

In targeted metabolomics panels assessing trimethylamine-N-oxide (TMAO), choline, betaine, and carnitine metabolites, Crotonobetaine Hydrochloride-d9 serves as a specific internal standard for crotonobetaine [1]. Its +9 Da mass shift prevents interference with other deuterated standards (e.g., d9-TMAO, d9-choline) and ensures accurate relative quantification across large sample cohorts. This is particularly valuable in studies of cardiovascular disease, chronic kidney disease, and alcoholic liver disease where these metabolites are implicated.

Bacterial Carnitine Metabolism

During the biotechnological production of L-carnitine via E. coli fermentation, crotonobetaine is a key intermediate and potential impurity. Crotonobetaine Hydrochloride-d9 can be used as an internal standard for the precise quantification of residual crotonobetaine in final L-carnitine products [1]. The deuterated standard compensates for matrix effects from high concentrations of L-carnitine, enabling compliance with pharmacopeial impurity limits.

Application

Selection Property

Validation Focus

Gut microbiota crotonobetaine quantification

Analyte-matched deuterated ISTD for LC-MS/MS

Matrix-effect correction and inter-study reproducibility in research matrices

L-Carnitine impurity/metabolite profiling

High isotopic purity and specificity for crotonobetaine

Bioanalytical validation review for accuracy and precision endpoints

Bacterial carnitine metabolism tracer studies

Mass shift enables monitoring without endogenous interference

Enzyme kinetics and metabolic flux interrogation in vitro

• [1] Ascha M, Wang Z, Ascha MS, et al. Metabolomics studies identify novel diagnostic and prognostic indicators in patients with alcoholic hepatitis. World J Hepatol. 2016;8(10):499-508. View Source